Cas no 804553-61-5 (2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium)

2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium structure

804553-61-5 structure

Product name:2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium

CAS No:804553-61-5

MF:C₇H₁₇N₂OSi+

MW:173.308

CID:2802729

PubChem ID:71407541

Chemical and Physical Properties
Related Products

2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium Chemical and Physical Properties

Names and Identifiers

- DTXSID60828106
- 804553-61-5
- 2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium
- Inchi： InChI=1S/C7H17N2OSi/c1-11(2,3)5-4-7(10)6-9-8/h7,10H,4-6H2,1-3H3/q+1
- InChI Key： AQFPQHALJRDBSI-UHFFFAOYSA-N

Computed Properties

Exact Mass: 173.111014704Da
Monoisotopic Mass: 173.111014704Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.4Å²

2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium Related Literature

1. A biosensor based on self-clickable AIEgen: a signal amplification strategy for ultrasensitive immunoassays†

Youyong Yuan,Wenbo Wu,Shidang Xu Chem. Commun., 2017,53, 5287-5290
2. 2D analysis of polydisperse core–shell nanoparticles using analytical ultracentrifugation†

Gary Gorbet,Borries Demeler Analyst, 2017,142, 206-217
3. A binder-free sulfur/carbon composite electrode prepared by a sulfur sublimation method for Li–S batteries†

Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
4. 5,10-Diphenyltripyrrane, a useful building block for the synthesis of meso-phenyl substituted expanded macrocycles

Chem. Commun., 1997, 1689-1890
5. A capillary zone electrophoretic method for the study of formation of a covalent conjugate between microcystin LR and protein phosphatase 2A

Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
6. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
7. 3D-printing technologies for electrochemical applications†

Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
8. A 1 + 1′ resonance-enhanced multiphoton ionization scheme for rotationally state-selective detection of formaldehyde via the Ã 1A2 ← 1A1 transition†

Bastian C. Krüger,Sven Meyer,Tim Schäfer Phys. Chem. Chem. Phys., 2016,18, 22355-22363
9. 3D Hierarchical heterostructures of Bi2W1−xMoxO6 with enhanced oxygen evolution reaction from water under natural sunlight†

Rajendra P. Panmand,Yogesh A. Sethi,Sunil R. Kadam,Deepak R. Patil,Anil V. Ghule,Bharat B. Kale New J. Chem., 2018,42, 17597-17605
10. A bimetallic iron(iii) catalyst for CO2/epoxide coupling†‡

Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214

804553-61-5 (2-Hydroxy-4-(trimethylsilyl)butane-1-diazonium) Related Products

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